tert-Butyl (5-(5-amino-2-fluorophenyl)-5-methyl-5,6-dihydro-2H-1,4-oxazin-3-yl)carbamate

• Molecular Formula: C16H22FN3O3
• Molecular Weight: 323.36 g/mol
• IUPAC Name: tert-butyl N-[5-(5-amino-2-fluorophenyl)-5-methyl-2,6-dihydro-1,4-oxazin-3-yl]carbamate
• InChI: InChI=1S/C16H22FN3O3/c1-15(2,3)23-14(21)19-13-8-22-9-16(4,20-13)11-7-10(18)5-6-12(11)17/h5-7H,8-9,18H2,1-4H3,(H,19,20,21)
• InChI Key: UPMMKCGAYUVFQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCC(=N1)NC(=O)OC(C)(C)C)C2=C(C=CC(=C2)N)F

Description

Tert-Butyl (5-(5-amino-2-fluorophenyl)-5-methyl-5,6-dihydro-2H-1,4-oxazin-3-yl)carbamate is a useful research compound. Its molecular formula is C16H22FN3O3 and its molecular weight is 323.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of [5-(5-azido-2-fluoro-phenyl)-5-methyl-5,6-dihydro-2H-[1,4]oxazin-3-yl]-carbamic acid tert-butyl ester (2.18 g, 6.24 mmol) in EtOAc:EtOH 1:1 (150 ml) was hydrogenated over 10% Pd/C (0.21 g) and Lindlar catalyst (0.21 g) with 0.1 bar H2 for 4.5 h at rt. The reaction mixture was filtered through celite and concentrated to leave the title compound that was used in the next step without further purification.